Cas no 81256-84-0 (Isoguvacine propyl ester)

• Product Name: Isoguvacine propyl ester
• CAS No: 81256-84-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 986568
• Update Time: 2023-08-02

Isoguvacine propyl ester Chemical and Physical Properties

Names and Identifiers

• isoguvacine propyl ester
• propyl 1,2,3,6-tetrahydropyridine-4-carboxylate
• IGPE
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-, propyl ester
• Isoguvacine propyl ester

• Inchi： 1S/C9H15NO2/c1-2-7-12-9(11)8-3-5-10-6-4-8/h3,10H,2,4-7H2,1H3
• InChI Key： PBMDISAJJZPQKQ-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1=CCNCC1)=O

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.029
• Boiling Point: 246.5°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.474